Cas no 56884-61-8 (beta-oxophenylalanine)

beta-oxophenylalanine structure
beta-oxophenylalanine structure
Product Name:beta-oxophenylalanine
CAS No:56884-61-8
MF:C9H9NO3
MW:179.172662496567
CID:946082
PubChem ID:288824
Update Time:2025-04-19

beta-oxophenylalanine Chemical and Physical Properties

Names and Identifiers

    • beta-oxophenylalanine
    • Phenylalanine, -bta--oxo-
    • 56884-61-8
    • NSC150168
    • SCHEMBL4328368
    • NSC-150168
    • Inchi: 1S/C9H9NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7H,10H2,(H,12,13)
    • InChI Key: FFSGLKWXIJLRST-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C(=O)O)N

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39
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